Cas no 158459-13-3 (1,2-Pyrrolidinedicarboxylicacid, 4-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester, (2R-cis)- (9CI))

• Product Name: 1,2-Pyrrolidinedicarboxylicacid, 4-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester, (2R-cis)- (9CI)
• CAS No: 158459-13-3
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• MDL: MFCD07784046
• CID: 108186
• PubChem ID: 7145657
• Update Time: 2025-10-30

1,2-Pyrrolidinedicarboxylicacid, 4-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester, (2R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylicacid, 4-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester, (2R-cis)- (9CI)
• (4R)-1-N-BOC-4-BENZYL-D-PROLINE
• 1,2-Pyrrolidinedicarboxylicacid, 4-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester, (2R-cis)- (9C...
• (2R,4R)-4-BENZYL-1-(TERT-BUTOXYCARBONYL)PYRROLIDINE-2-CARBOXYLIC ACID
• (2R,4R)-4-Benzyl-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• AB42880
• AC1OGAHC
• AG-E-07585
• CTK4C9696
• 1,2-Pyrrolidinedicarboxylic acid, 4-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester, (2R-cis)- (9CI)
• (2R,4R)-4-benzyl-1-[(tert-butoxy)carbonyl]pyrrolidine-2-carboxylic acid
• (2R,4R)-4-Benzyl-1-(tert-Butoxycarbonyl)pyrrolidine-2-carboxylicacid
• 158459-13-3
• MFCD07784046
• AS-36766
• DTXSID50428038
• CS-0171722
• rel-1-(1,1-Dimethylethyl) (2R,4R)-4-(phenylmethyl)-1,2-pyrrolidinedicarboxylate
• (2R,4R)-4-benzyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• SCHEMBL21409001
• AKOS027327635
• CS-0356544
• 1233518-18-7
• Rel-(2R,4R)-4-benzyl-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid

• MDL： MFCD07784046
• Inchi： 1S/C17H23NO4/c1-17(2,3)22-16(21)18-11-13(10-14(18)15(19)20)9-12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3,(H,19,20)/t13-,14-/m1/s1
• InChI Key： JPNHKKRLLDYCIZ-ZIAGYGMSSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H](CC2C=CC=CC=2)C[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 305.16279
• Monoisotopic Mass: 305.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 3.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.185
• Boiling Point: 447.9°Cat760mmHg
• Flash Point: 224.7°C
• Refractive Index: 1.55
• PSA: 66.84
• LogP: 2.87720

1,2-Pyrrolidinedicarboxylicacid, 4-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester, (2R-cis)- (9CI) Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on 1,2-Pyrrolidinedicarboxylicacid, 4-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester, (2R-cis)- (9CI)

Introduction to 1,2-Pyrrolidinedicarboxylicacid, 4-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester, (2R-cis)- (9CI) and Its Significance in Modern Chemical Research

The compound with the CAS number 158459-13-3, known as 1,2-Pyrrolidinedicarboxylicacid, 4-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester, (2R-cis)- (9CI), represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their structural complexity and potential biological activities. The presence of multiple functional groups, including ester and carboxylic acid moieties, alongside a chiral center at the pyrrolidine ring, makes this molecule a versatile scaffold for further derivatization and investigation.

In recent years, the exploration of pyrrolidine-based compounds has seen substantial growth, particularly in the development of novel therapeutic agents. The structural motif of pyrrolidine is widely recognized for its ability to mimic natural amino acid structures, which can be exploited in drug design to enhance binding affinity and selectivity. The specific configuration of (2R-cis)-configuration is particularly noteworthy, as it introduces a unique spatial arrangement that can influence interactions with biological targets. This stereochemical feature is often critical in determining the efficacy and safety of pharmacological compounds.

The 4-(phenylmethyl) group in the molecular structure adds another layer of complexity and potential functionality. Phenylmethyl (benzyl) groups are commonly incorporated into drug molecules due to their ability to stabilize certain pharmacophores and improve solubility. Furthermore, the presence of a tert-butyl ester at the 1-position provides stability against hydrolysis while allowing for controlled release or further chemical modification. These features collectively make this compound an attractive candidate for medicinal chemistry applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Studies have suggested that derivatives of 1,2-Pyrrolidinedicarboxylicacid may exhibit properties relevant to neurological disorders, inflammation, and metabolic diseases. The specific modifications present in this compound could potentially modulate enzyme activity or receptor binding profiles, making it a promising lead for further investigation.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and enantiopurity. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis are particularly relevant here. The successful preparation of this molecule underscores the growing capability in synthetic organic chemistry to construct complex heterocyclic frameworks.

In the context of drug discovery pipelines, compounds like this serve as critical intermediates or building blocks. They can be further modified through various chemical reactions to introduce additional functional groups or alter stereochemistry. Such modifications are often guided by structure-activity relationship (SAR) studies aimed at optimizing potency and minimizing side effects. The versatility of 1,2-Pyrrolidinedicarboxylicacid derivatives makes them valuable tools in the chemist's arsenal.

The potential applications of this compound extend beyond traditional pharmaceuticals. In materials science, for instance, pyrrolidine derivatives have been explored for their role in polymer chemistry and supramolecular assemblies. Their ability to form stable hydrogen bonds and coordinate with metal ions makes them useful in designing novel materials with specific functionalities.

As research continues to uncover new biological pathways and therapeutic targets, the demand for innovative molecular scaffolds like 4-(phenylmethyl)-substituted pyrrolidines is expected to rise. Collaborative efforts between synthetic chemists and biologists will be essential in translating these chemical entities into effective treatments for human diseases. The compound with CAS number 158459-13-3 stands as a testament to the ingenuity behind modern drug design strategies.

Future directions may include exploring its role in modulating protein-protein interactions or serving as a precursor for more complex bioactive molecules. The integration of machine learning techniques into virtual screening processes could accelerate the identification of promising derivatives from this series. By leveraging both experimental data and computational predictions, researchers can efficiently navigate the vast chemical space accessible through such heterocyclic systems.

In conclusion,1,2-Pyrrolidinedicarboxylicacid, 4-(phenylmethyl)-, when esterified at the 1-position with a tert-butyl group and configured as (2R-cis), represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable intermediate for developing novel therapeutics aimed at treating various human conditions. As our understanding of biological systems evolves alongside advances in synthetic methodologies,CAS number 158459-13-3 will likely continue to play an important role in shaping future medical breakthroughs.